Cas no 1516389-56-2 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid)
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid
- 1516389-56-2
- EN300-1777056
-
- Inchi: 1S/C12H18N2O2/c1-9-8-13-14(2)10(9)12(11(15)16)6-4-3-5-7-12/h8H,3-7H2,1-2H3,(H,15,16)
- InChI Key: SESLWBOAKVNRRJ-UHFFFAOYSA-N
- SMILES: OC(C1(C2=C(C)C=NN2C)CCCCC1)=O
Computed Properties
- Exact Mass: 222.136827821g/mol
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.1Ų
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777056-0.05g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 0.05g |
$1091.0 | 2023-09-20 | ||
| Enamine | EN300-1777056-0.1g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 0.1g |
$1144.0 | 2023-09-20 | ||
| Enamine | EN300-1777056-0.25g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 0.25g |
$1196.0 | 2023-09-20 | ||
| Enamine | EN300-1777056-0.5g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 0.5g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1777056-1.0g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1777056-2.5g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 2.5g |
$2548.0 | 2023-09-20 | ||
| Enamine | EN300-1777056-5.0g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1777056-10.0g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1777056-1g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 1g |
$1299.0 | 2023-09-20 | ||
| Enamine | EN300-1777056-5g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid |
1516389-56-2 | 5g |
$3770.0 | 2023-09-20 |
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid
1-(1,4-Dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview
1-(1,4-Dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 1516389-56-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound.
Structural Characteristics
The molecular structure of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid is characterized by a cyclohexane ring substituted with a carboxylic acid group and a 1,4-dimethylpyrazole moiety. The cyclohexane ring provides a rigid framework that can influence the conformational flexibility and stability of the molecule. The 1,4-dimethylpyrazole substituent is a key functional group that contributes to the compound's biological activity. The presence of these functional groups makes this compound an interesting candidate for various medicinal applications.
Synthesis Methods
The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid has been reported in several studies. One common approach involves the reaction of cyclohexanecarboxylic acid with 3,5-dimethylpyrazole in the presence of a coupling reagent such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) and a base like triethylamine. This method provides good yields and is suitable for large-scale production. Another approach involves the reaction of cyclohexanecarbonyl chloride with 3,5-dimethylpyrazole in an appropriate solvent, followed by hydrolysis to form the carboxylic acid.
Biological Activities
1-(1,4-Dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid has been studied for its various biological activities. One of the most notable activities is its anti-inflammatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases.
In addition to its anti-inflammatory effects, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid has also demonstrated potential as an antioxidant. Studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders where oxidative stress plays a significant role.
Potential Applications
The diverse biological activities of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid make it a valuable compound for pharmaceutical development. Its anti-inflammatory and antioxidant properties suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma. Furthermore, its neuroprotective effects make it a candidate for the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.
Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various therapeutic settings. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and long-term safety profile.
Conclusion
In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid (CAS No. 1516389-56-2) is a promising compound with a wide range of biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the development of new therapeutic agents for various diseases. Ongoing research and clinical trials will provide more insights into its potential applications and safety profile in the future.
1516389-56-2 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)